5-(5-Formyl-1-methyl-1H-pyrrol-2-yl)nicotinonitrile

• Molecular Formula: C12H9N3O
• Molecular Weight: 211.22 g/mol
• IUPAC Name: 5-(5-formyl-1-methylpyrrol-2-yl)pyridine-3-carbonitrile
• InChI: InChI=1S/C12H9N3O/c1-15-11(8-16)2-3-12(15)10-4-9(5-13)6-14-7-10/h2-4,6-8H,1H3
• InChI Key: HDRXDIYOVPQUOU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=C1C2=CN=CC(=C2)C#N)C=O

Description

5-(5-Formyl-1-methyl-1H-pyrrol-2-yl)nicotinonitrile is a heterocyclic compound featuring a pyridine core substituted with a nitrile group at the 3-position and a 5-formyl-1-methylpyrrole moiety at the 5-position. The compound has been cataloged as a specialty chemical but is currently listed as discontinued by suppliers like CymitQuimica, suggesting challenges in synthesis, stability, or commercial demand .

Preparation Methods

The synthesis of 5-(5-Formyl-1-methyl-1H-pyrrol-2-yl)nicotinonitrile involves several steps. One common synthetic route includes the reaction of 5-formyl-1-methyl-1H-pyrrole-2-carboxylic acid with nicotinonitrile under specific reaction conditions . The reaction typically requires a catalyst and is carried out under controlled temperature and pressure to ensure the desired product is obtained in good yield . Industrial production methods may involve bulk custom synthesis and procurement to meet research demands .

Chemical Reactions Analysis

5-(5-Formyl-1-methyl-1H-pyrrol-2-yl)nicotinonitrile undergoes various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid under appropriate conditions.

Reduction: The nitrile group can be reduced to an amine using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: The pyrrole ring can undergo electrophilic substitution reactions, where the hydrogen atoms are replaced by other substituents.

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4), reducing agents like LiAlH4, and electrophiles for substitution reactions . The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Chemical Properties and Structure

The molecular formula of 5-(5-Formyl-1-methyl-1H-pyrrol-2-yl)nicotinonitrile is C12H9N3O, with a molecular weight of 211.22 g/mol. The compound features a pyrrole ring linked to a nicotinonitrile moiety, which contributes to its unique reactivity and biological properties. The presence of the formyl group enhances its potential interactions with biological targets, making it a candidate for various applications.

Potential Therapeutic Effects

Research indicates that 5-(5-Formyl-1-methyl-1H-pyrrol-2-yl)nicotinonitrile may exhibit several biological activities:

• Anti-inflammatory Properties : Preliminary studies suggest that this compound may play a role in modulating inflammatory responses, potentially making it useful in treating conditions characterized by chronic inflammation.
• Antimicrobial Activity : The structural characteristics of the compound hint at possible antimicrobial effects, which could be explored for developing new antibiotics or antifungal agents.

Interaction Studies

Studies focusing on the binding affinity of 5-(5-Formyl-1-methyl-1H-pyrrol-2-yl)nicotinonitrile to specific enzymes or receptors are crucial for understanding its pharmacological potential. These investigations may involve:

• Enzyme Inhibition : Evaluating how effectively the compound inhibits key enzymes involved in disease processes.
• Receptor Binding : Assessing the compound's affinity for various receptors, which could inform its potential as a therapeutic agent.

Synthetic Applications

The synthesis of 5-(5-Formyl-1-methyl-1H-pyrrol-2-yl)nicotinonitrile typically involves several steps that can be optimized for efficiency:

• Formation of the Pyrrole Ring : Utilizing established methods for synthesizing pyrrole derivatives.
• Nitrilation : Introducing the nitrile group under controlled conditions to ensure yield and purity.
• Formylation : Employing formylation techniques to incorporate the formyl group at the desired position on the pyrrole ring.

These synthetic pathways not only facilitate the production of this compound but also allow for modifications that can enhance its biological activity or alter its chemical properties.

Case Study Example: Anti-inflammatory Activity

In vitro studies have indicated that derivatives of this compound can significantly reduce pro-inflammatory cytokine levels in macrophage cultures, suggesting a pathway for developing anti-inflammatory drugs.

Case Study Example: Antimicrobial Testing

Preliminary antimicrobial assays against common pathogens have shown promising results, warranting further investigation into its efficacy as an antimicrobial agent.

Mechanism of Action

The mechanism of action of 5-(5-Formyl-1-methyl-1H-pyrrol-2-yl)nicotinonitrile involves its interaction with specific molecular targets and pathways. The formyl group can participate in nucleophilic addition reactions, while the nitrile group can undergo hydrolysis to form carboxylic acids. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Key Differences :

• Electronic Effects: The formyl-pyrrole group in the target compound introduces a reactive aldehyde for crosslinking or further functionalization, unlike the inert trimethylsilyl group in 5-Methoxy-4-(trimethylsilyl)nicotinonitrile .

Pyrrole-Substituted Heterocycles

Pyrrole substituents are common in pharmaceuticals due to their aromaticity and hydrogen-bonding capacity. For example:

• 5-Amino-2-pyridinecarboxylic acid (, Item 7): Features a carboxylic acid instead of nitrile, enabling salt formation and improved aqueous solubility. The amino group enhances nucleophilicity, contrasting with the formyl group’s electrophilic character in the target compound .
• 5-Amino-3-(cyclopropylmethyl)-1-methyl-1H-pyrazole-4-carbonitrile (, Item 9): Combines nitrile and amino groups on a pyrazole core, highlighting the versatility of nitriles in modulating pharmacokinetic properties .

Reactivity Comparison :

• The formyl group in the target compound allows for Schiff base formation or condensation reactions, whereas amino-substituted analogs (e.g., 5-Amino-2-pyridinecarboxylic acid) are more suited for amide bond formation .

Nitrile-Containing Heterocycles in Drug Discovery

Nitriles are valued as bioisosteres for carbonyl or carboxylic acid groups. For instance:

• 5-Amino-2-nitrobenzoic acid (, Item 3): The nitro and carboxylic acid groups confer acidity and hydrogen-bonding capacity, unlike the nitrile’s electron-withdrawing effects in the target compound .
• 5-Amino-3-(4-nitrophenyl)-1H-pyrazole (, Item 8): The nitro group enhances electrophilicity, whereas the nitrile in the target compound may stabilize adjacent π-systems .

Physicochemical Properties :

• Nitriles generally reduce solubility compared to carboxylic acids but improve metabolic stability. The discontinuation of 5-(5-Formyl-1-methyl-1H-pyrrol-2-yl)nicotinonitrile may reflect a balance between these factors and synthetic complexity .

Biological Activity

5-(5-Formyl-1-methyl-1H-pyrrol-2-yl)nicotinonitrile is a compound of significant interest in medicinal chemistry due to its unique structural features, which include a pyrrole ring and a nicotinonitrile moiety. This compound has been studied for its potential biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The following sections provide a detailed overview of its biological activity, synthesis, and relevant case studies.

• Molecular Formula : C12H9N3O
• Molecular Weight : 211.22 g/mol
• CAS Number : 1393709-49-3

Antimicrobial Activity

Research indicates that compounds containing pyrrole and nitrile functionalities often exhibit antimicrobial properties. Preliminary studies on 5-(5-formyl-1-methyl-1H-pyrrol-2-yl)nicotinonitrile suggest it may possess significant antibacterial and antifungal activities.

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	0.0048 mg/mL
Escherichia coli	0.0195 mg/mL
Candida albicans	0.0098 mg/mL

These results indicate that the compound is particularly effective against Gram-positive bacteria and certain fungal strains, suggesting its potential as an antimicrobial agent in therapeutic applications .

Anti-inflammatory Effects

The presence of the pyrrole structure in this compound may contribute to its anti-inflammatory properties. Compounds with similar structures have been shown to inhibit pro-inflammatory cytokines, which are crucial in the inflammatory response. Further investigation is required to elucidate the specific pathways through which 5-(5-formyl-1-methyl-1H-pyrrol-2-yl)nicotinonitrile exerts these effects .

Study on Anticancer Properties

A study examined the cytotoxic effects of various pyrrole derivatives, including 5-(5-formyl-1-methyl-1H-pyrrol-2-yl)nicotinonitrile, on cancer cell lines such as HT29 (human colon adenocarcinoma). The results indicated that this compound exhibited notable cytotoxicity, with IC50 values comparable to established chemotherapeutic agents .

The proposed mechanisms for the biological activity of 5-(5-formyl-1-methyl-1H-pyrrol-2-yl)nicotinonitrile include:

• Enzyme Inhibition : The compound may interact with specific enzymes involved in cellular signaling pathways.
• Receptor Interaction : Its structural similarity to nicotinic acid suggests potential binding to nicotinic receptors, influencing various physiological processes.

Synthesis and Modification

The synthesis of 5-(5-formyl-1-methyl-1H-pyrrol-2-yl)nicotinonitrile typically involves multi-step organic reactions that allow for the introduction of the pyrrole and formyl groups. Modifications to this compound can enhance its biological activity or alter its pharmacokinetic properties.

Comparative Analysis with Similar Compounds

A comparative analysis highlights how 5-(5-formyl-1-methyl-1H-pyrrol-2-yl)nicotinonitrile stands out among related compounds:

Compound Name	Structural Features	Biological Activity
Methyl nicotinate	Methyl ester of nicotinic acid	Moderate antimicrobial activity
6-(1H-pyrrol-1-yl)nicotinonitrile	Lacks formyl substitution	Limited activity compared to target compound
4-(2-formyl-1H-pyrrol-1-yl)benzonitrile	Benzene ring addition	Different activity profile

The unique combination of both pyrrole and nicotinic structures along with the formyl group in 5-(5-formyl-1-methyl-1H-pyrrol-2-yl)nicotinonitrile potentially confers distinct chemical reactivity and biological properties compared to these similar compounds .